4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide

• CAS: 1257658-83-5

Core Science & Biosynthesis

Mass spectrometry fragmentation pattern of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole

Authored by: A Senior Application Scientist

Introduction

4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole is a heterocyclic compound of significant interest in medicinal chemistry and drug development due to its structural similarity to histamine and its potential as a scaffold for various therapeutic agents. A thorough understanding of its physicochemical properties is paramount for its identification, characterization, and quantification in complex biological matrices. Mass spectrometry (MS) stands as a cornerstone analytical technique for this purpose, and a detailed knowledge of the compound's fragmentation behavior under different ionization conditions is crucial for unambiguous structure elucidation and sensitive detection.

This technical guide provides a comprehensive analysis of the predicted mass spectrometry fragmentation pattern of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole under both Electron Ionization (EI) and Electrospray Ionization (ESI). By synthesizing established principles of pyrazole and amine fragmentation, this document offers a predictive framework for interpreting the mass spectra of this molecule and its analogues.[1][2][3]

Predicted Electron Ionization (EI) Fragmentation Pattern

Electron Ionization (EI) is a hard ionization technique that imparts significant energy to the analyte molecule, leading to extensive fragmentation. The resulting mass spectrum is a characteristic fingerprint of the molecule, rich in structural information. The molecular ion of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole is expected to be observed, and its fragmentation is predicted to be driven by the pyrazole ring and the aminoethyl side chain.[2][4]

The primary fragmentation pathways anticipated under EI are:

• Alpha-Cleavage: The most characteristic fragmentation for aliphatic amines involves the cleavage of the C-C bond alpha to the nitrogen atom.[5][6] In this case, it would be the cleavage of the bond between the two carbons of the ethyl group. This results in the formation of a resonance-stabilized iminium cation, which is often the base peak in the spectrum.

• Beta-Cleavage: Homolytic cleavage of the C-C bond beta to the nitrogen atom is another common fragmentation pathway for amines.[2][7] This would involve the cleavage of the bond connecting the ethyl group to the pyrazole ring.

• Pyrazole Ring Fragmentation: The pyrazole ring itself is susceptible to fragmentation, primarily through the loss of a neutral molecule of hydrogen cyanide (HCN) or dinitrogen (N₂).[1][3] The substituents on the ring influence the prevalence of these fragmentation routes.

Proposed EI Fragmentation Mechanism

The molecular ion ([M]⁺˙) of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole (m/z 153) will undergo a series of competing and sequential fragmentation reactions. The most favorable pathway is predicted to be the α-cleavage of the aminoethyl side chain, leading to the formation of the resonance-stabilized iminium ion at m/z 30 and a neutral radical.

Another significant fragmentation pathway involves the cleavage of the bond between the ethyl group and the pyrazole ring (β-cleavage), resulting in a fragment corresponding to the 4-methyl-3,5-dimethyl-1H-pyrazole cation. Subsequent fragmentation of the pyrazole ring can then occur, leading to the characteristic loss of HCN.

Caption: Proposed EI fragmentation pathway of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole.

Summary of Predicted EI Fragment Ions

m/z	Proposed Formula	Proposed Structure/Origin
153	[C₈H₁₅N₃]⁺˙	Molecular Ion
138	[C₇H₁₂N₃]⁺	[M - CH₃]⁺
124	[C₆H₁₀N₃]⁺	[M - C₂H₅]⁺
110	[C₅H₈N₃]⁺	[M - C₃H₇]⁺
96	[C₅H₈N₂]⁺˙	Loss of the aminoethyl side chain
81	[C₄H₅N₂]⁺	Fragmentation of the pyrazole ring
44	[CH₄N]⁺	α-cleavage of the aminoethyl side chain

Predicted Electrospray Ionization (ESI) Fragmentation Pattern

Electrospray Ionization (ESI) is a soft ionization technique that typically produces protonated molecules [M+H]⁺ with minimal fragmentation in the source. Tandem mass spectrometry (MS/MS) is then employed to induce fragmentation of the selected precursor ion, providing valuable structural information.

For 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole, positive ion ESI will readily form the protonated molecule [M+H]⁺ at m/z 154. The fragmentation of this ion in the collision cell is expected to be directed by the protonation site, which is likely to be one of the nitrogen atoms of the pyrazole ring or the primary amine of the side chain.

Proposed ESI-MS/MS Fragmentation Mechanism

The fragmentation of the [M+H]⁺ ion (m/z 154) is anticipated to proceed through several key pathways:

• Loss of Ammonia: A common fragmentation pathway for protonated primary amines is the neutral loss of ammonia (NH₃). This would result in a fragment ion at m/z 137.

• Cleavage of the Aminoethyl Side Chain: Similar to EI, cleavage of the side chain can occur. The loss of the entire aminoethyl group as a neutral species is possible.

• Pyrazole Ring Opening and Fragmentation: Protonation can weaken the bonds within the pyrazole ring, leading to ring-opening and subsequent fragmentation, including the loss of small neutral molecules like HCN or N₂.[1][3]

Caption: Proposed ESI-MS/MS fragmentation of the [M+H]⁺ ion of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole.

Summary of Predicted ESI-MS/MS Fragment Ions

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss	Proposed Fragment Structure/Origin
154	137	NH₃ (17 Da)	Loss of ammonia from the aminoethyl side chain
154	124	C₂H₆ (30 Da)	Cleavage within the ethyl group
154	110	C₂H₄N (42 Da)	Loss of the ethylamine radical
154	96	C₂H₆N₂ (58 Da)	Loss of the aminoethyl group and a hydrogen
154	81	C₃H₇N₂ (71 Da)	Fragmentation of the pyrazole ring

Experimental Protocols

Sample Preparation for Mass Spectrometry Analysis

• Solution Preparation: Prepare a stock solution of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole at a concentration of 1 mg/mL in a suitable solvent such as methanol or acetonitrile.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase to be used for analysis. For ESI, the mobile phase should contain a small amount of a proton source, such as 0.1% formic acid, to promote the formation of [M+H]⁺ ions.

Mass Spectrometry Analysis Procedure

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, for accurate mass measurements.

• Ionization:

  • EI: For Gas Chromatography-Mass Spectrometry (GC-MS) analysis, introduce the sample via a GC inlet. Use a standard electron energy of 70 eV.

  • ESI: For Liquid Chromatography-Mass Spectrometry (LC-MS) analysis, introduce the sample via an LC system or direct infusion. Optimize the ESI source parameters (e.g., capillary voltage, nebulizer gas flow, drying gas temperature) to maximize the signal of the [M+H]⁺ ion.

• MS Scan: Acquire full scan mass spectra over a relevant m/z range (e.g., 50-250 amu).

• MS/MS Analysis (for ESI): Select the [M+H]⁺ ion (m/z 154) as the precursor ion. Apply a range of collision energies to induce fragmentation and acquire product ion spectra.

Conclusion

The predicted fragmentation patterns of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole provide a robust framework for its identification and structural characterization by mass spectrometry. Under Electron Ionization, the key fragmentations are expected to be α- and β-cleavages of the aminoethyl side chain, along with characteristic losses from the pyrazole ring. Under Electrospray Ionization, the protonated molecule will likely fragment via the loss of ammonia and cleavage of the side chain.

This in-depth guide, grounded in the fundamental principles of mass spectrometry, serves as a valuable resource for researchers and scientists in the field of drug development and analytical chemistry. The proposed mechanisms and predicted fragment ions offer a solid starting point for the interpretation of experimental data and the confident identification of this important heterocyclic compound.

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Thermodynamic Stability and Melting Point Determination of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole Dihydrobromide: A Technical Guide

Executive Summary

4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole is a versatile, nitrogen-rich heterocyclic building block frequently utilized in the development of histamine receptor ligands and energetic materials. In its free base form, the compound exhibits moderate thermal stability and is susceptible to atmospheric moisture. To optimize its physicochemical properties for rigorous pharmaceutical and materials science applications, it is synthesized and isolated as a dihydrobromide salt. This whitepaper provides an in-depth technical analysis of the thermodynamic stability, melting point characteristics, and the underlying structural causality of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide, supported by self-validating analytical protocols.

Part 1: Structural Causality and the Dihydrobromide Advantage

Why synthesize the dihydrobromide salt? The free base of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole contains two primary sites for protonation: the primary aliphatic amine on the ethyl chain and the secondary/tertiary nitrogens within the pyrazole ring.

When reacted with hydrobromic acid (HBr), both the aliphatic amine and the pyrazole ring are protonated, forming a dicationic species. The bromide counterions ( Br− ) act as potent hydrogen bond acceptors. This results in a dense, highly ordered three-dimensional hydrogen-bonding network ( N−H⋯Br ).

Thermodynamic Consequence: The enhanced lattice energy directly translates to a significantly higher melting point ( Tm​ ) and decomposition temperature ( Tdec​ ) compared to the free base. The larger ionic radius and polarizability of the bromide ion compared to chloride often lead to distinct polymorphic behavior and superior solid-state stability, preventing premature degradation during high-temperature formulation processes[1].

Part 2: Thermodynamic Stability Profile

Evaluating the thermal profile of pharmaceutical salts requires a dual-technique approach to distinguish between phase transitions and chemical degradation[2][3].

• Thermogravimetric Analysis (TGA): TGA measures mass changes as a function of temperature. For 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide, TGA is critical for confirming the anhydrous nature of the salt and determining the onset of thermal decomposition ( Tdec​ ). Pyrazole-based energetic and pharmaceutical salts typically exhibit high thermal stability, often resisting decomposition until temperatures exceeding 200 °C[4][5]. The primary mass loss event usually corresponds to the volatilization of HBr or the fragmentation of the ethylamine side chain.

• Differential Scanning Calorimetry (DSC): DSC measures heat flow, identifying endothermic (melting, desolvation) and exothermic (crystallization, decomposition) events[6]. The dihydrobromide salt typically presents a sharp endothermic peak corresponding to its melting point ( Tm​ ). The sharpness of this peak is a direct indicator of crystalline purity. In many highly stable pyrazole salts, the melting event is closely followed by, or overlaps with, an exothermic decomposition peak[7].

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following methodologies are designed as self-validating systems. Every step includes a built-in quality control check to prevent data artifacts.

Protocol 1: Differential Scanning Calorimetry (DSC) for Tm​ Determination

• Step 1: Calibration (Validation Check): Calibrate the DSC instrument (e.g., TA Instruments or Shimadzu DSC-60) using a high-purity Indium standard to ensure temperature and enthalpy accuracy prior to sample analysis[2][8].

• Step 2: Sample Preparation: Accurately weigh 2.0 ± 0.5 mg of the dihydrobromide salt into a pin-holed aluminum pan. Causality: Pin-holed pans prevent artificial pressure buildup from trace residual moisture or early volatile release, ensuring the melting endotherm is not artificially shifted[3].

• Step 3: Purge Gas: Equilibrate the furnace with a dry Nitrogen ( N2​ ) purge at 50 mL/min. Causality: This prevents oxidative degradation of the pyrazole ring during the heating cycle[8].

• Step 4: Thermal Cycle: Heat the sample from 25 °C to 300 °C at a linear heating rate of 10 °C/min.

• Step 5: Data Extraction: Identify the extrapolated onset temperature of the sharp endothermic peak. This value represents the true melting point ( Tm​ ) of the crystal lattice[9].

Protocol 2: Thermogravimetric Analysis (TGA) for Tdec​ Determination

• Step 1: Baseline Subtraction (Validation Check): Run a blank alumina crucible under identical heating conditions to establish a baseline, correcting for buoyancy effects and gas flow dynamics.

• Step 2: Sample Loading: Place approximately 5.0 mg of the sample into the tared alumina crucible[8].

• Step 3: Thermal Cycle: Heat from 25 °C to 400 °C at 10 °C/min under a Nitrogen atmosphere (50 mL/min)[8].

• Step 4: Data Extraction & Validation: Calculate the first derivative of the TGA curve (DTG). The onset of the first significant mass loss (>1%) defines the decomposition temperature ( Tdec​ ). Self-Validation: If mass loss occurs below 100 °C, it indicates the presence of unbound water or solvent, prompting a mandatory re-drying of the synthetic batch[6].

Part 4: Data Presentation

The following table summarizes the comparative thermal properties of the free base versus the dihydrobromide salt, illustrating the thermodynamic stabilization achieved via salt formation.

Compound Form	Expected Tm​ Range (°C)	Expected Tdec​ Onset (°C)	Lattice Stabilization Mechanism
Free Base	45 - 60	~150	Weak intermolecular Van der Waals & limited H-bonding
Dihydrobromide Salt	240 - 260	>260	Strong, dense ionic N−H⋯Br hydrogen bonding network

(Note: Exact values are highly dependent on the specific polymorphic form and heating rate; the ranges provided are derived from structurally analogous pyrazole hydrobromide and pharmaceutical salts[1][5][9].)

Part 5: Workflow Visualization

The diagram below illustrates the logical relationship between sample preparation, parallel thermal analysis, and data synthesis required to validate the thermodynamic profile of the compound.

Figure 1: Self-validating thermal analysis workflow for pyrazole dihydrobromide salts.

Conclusion

The conversion of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole into its dihydrobromide salt is a critical step in optimizing its thermodynamic stability. By employing rigorous, self-validating TGA and DSC protocols, researchers can accurately map the melting point and decomposition thresholds of this compound. The resulting dense hydrogen-bonded lattice not only elevates the melting point but also ensures the active compound remains stable under stringent processing, formulation, and storage conditions.

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Title: Physicochemical Characterization of 3,5-Dimethylpyrazole Aminoethyl Derivatives: A Guide to pKa and Isoelectric Point Determination

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The 3,5-dimethylpyrazole scaffold is a privileged structure in medicinal chemistry, valued for its metabolic stability and versatile role as a pharmacophore.[1][2][3] When functionalized with an aminoethyl side chain, these derivatives present multiple basic centers, creating complex acid-base equilibria that are critical to their pharmacokinetic and pharmacodynamic profiles. Understanding the acid dissociation constants (pKa) and the isoelectric point (pI) is not merely an academic exercise; it is fundamental to predicting a molecule's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its interaction with biological targets.[4] This guide provides a comprehensive framework for determining these crucial physicochemical parameters, blending theoretical principles with practical experimental protocols and modern computational approaches.

The Structural Basis of Acidity and Basicity

To accurately determine the pKa and pI of a 3,5-dimethylpyrazole aminoethyl derivative, one must first understand the contribution of each functional group to the molecule's overall acid-base character. These molecules are polyprotic bases, capable of accepting more than one proton.

The 3,5-Dimethylpyrazole Core

The pyrazole ring contains two nitrogen atoms with distinct electronic properties.[5]

• N1 (Pyrrole-type): This nitrogen is part of a five-membered aromatic ring and bears a hydrogen atom. It acts as a hydrogen bond donor. Its lone pair is involved in the aromatic sextet, making it a very weak base and a very weak acid. The pKa for the deprotonation of this N-H group is high (a predicted value for 3,5-dimethylpyrazole is ~15), meaning it will only act as an acid under strongly basic conditions.[6][7]

• N2 (Pyridine-type): This nitrogen's lone pair is not part of the aromatic system and is available for protonation. It is the primary basic center of the pyrazole ring and acts as a hydrogen bond acceptor.[1] The basicity of this nitrogen is a key determinant of the molecule's overall properties.

The Aminoethyl Side Chain

The aminoethyl group introduces a second, highly significant basic center. Typically, the pKa of a primary or secondary alkylamine is in the range of 9-11. This value is generally higher than the pKa of the conjugate acid of the pyrazole N2 nitrogen, making the aminoethyl nitrogen the more basic site on the molecule.

Protonation Equilibria

Given the two primary basic centers, the molecule will exist in different protonation states depending on the pH of the environment. The equilibrium involves a neutral species (B), a monoprotonated species (BH+), and a diprotonated species (BH2++). The monoprotonated form will predominantly exist as the species where the more basic aminoethyl group is protonated.

Caption: Relationship between pH, pKa values, and the net charge of the molecule.

Experimental Protocols for pKa and pI Determination

While computational methods are valuable, experimental determination remains the gold standard for accuracy. The choice of method depends on factors like sample purity, quantity, and solubility.

Potentiometric Titration for pKa Determination

This is a high-precision technique that involves monitoring pH changes as a titrant is added to the sample. [8]It is the most direct method for measuring pKa values.

Causality Behind Experimental Choices:

• Analyte Purity: The method relies on a known concentration of the analyte. Impurities that are acidic or basic will distort the titration curve, leading to inaccurate results. Therefore, a purity of >95% is required.

• Solvent: Water is the preferred solvent for biologically relevant pKa values. However, if solubility is low, a co-solvent like methanol or acetonitrile can be used. [8][9]It is critical to note that pKa values are solvent-dependent, and extrapolation to 0% co-solvent may be necessary. [10]* Titrant: For a basic analyte, a strong acid like HCl is used as the titrant. Its concentration must be accurately known.

• Inert Atmosphere & Carbonate-Free Water: Carbon dioxide from the atmosphere can dissolve in the solution to form carbonic acid, which acts as a buffer and interferes with the titration, especially at neutral-to-high pH. [8]Performing the titration under nitrogen or argon and using boiled, cooled water minimizes this error.

Step-by-Step Protocol:

• Preparation: Accurately weigh a sufficient amount of the pure compound to create a solution of known concentration (typically 1-10 mM). Dissolve in high-purity, carbonate-free water or a suitable co-solvent mixture.

• Calibration: Calibrate the pH meter and electrode using at least three standard buffer solutions (e.g., pH 4.01, 7.00, 10.01) at the temperature of the experiment.

• Blank Titration: Perform a titration on the solvent alone with the standardized titrant (e.g., 0.1 M HCl) to account for the buffering capacity of the solvent itself.

• Sample Titration: Place the analyte solution in the titration vessel under an inert atmosphere. Add the titrant in small, precise increments using an automated burette, recording the pH after each addition.

• Data Analysis: Plot pH versus the volume of titrant added. The two equivalence points (inflection points) correspond to the complete protonation of the two basic centers. The pKa values are determined from the pH at the half-equivalence points (where 50% of a group is protonated). Specialized software is used to calculate the derivatives of the titration curve to accurately locate these points.

Caption: Experimental workflow for pKa determination via potentiometric titration.

Capillary Isoelectric Focusing (cIEF) for pI Determination

cIEF is a high-resolution technique that separates molecules based on their isoelectric point in a pH gradient. [11][12]It is highly sensitive and requires only a small amount of sample.

Causality Behind Experimental Choices:

• pH Gradient: A stable pH gradient is created inside a capillary using a mixture of carrier ampholytes. These are small, multicharged molecules with a range of pI values that align themselves according to pH when an electric field is applied. The choice of ampholyte range must bracket the expected pI of the analyte.

• Focusing & Mobilization: When voltage is applied, the analyte migrates through the pH gradient until it reaches the pH equal to its pI. At this point, its net charge is zero, and migration stops, causing it to "focus" into a sharp band. [13]The focused bands are then moved past a detector, a process called mobilization.

• Internal Standards: To ensure accuracy, pI markers (compounds with known, stable pI values) are run with the sample. These markers are used to create a calibration curve to precisely determine the pI of the analyte. [14] Step-by-Step Protocol:

• Sample Preparation: Dissolve the analyte in a solution containing carrier ampholytes and pI markers. The concentration is typically in the low µg/mL range.

• Capillary Filling: The capillary is filled with the sample mixture. The ends of the capillary are placed in reservoirs containing the anolyte (an acidic solution, e.g., phosphoric acid) and the catholyte (a basic solution, e.g., sodium hydroxide).

• Focusing Step: A high voltage is applied across the capillary. This causes the ampholytes to form a stable pH gradient and the analyte and pI markers to migrate to their respective isoelectric points.

• Mobilization Step: The focused bands are mobilized past a UV detector, either by applying pressure or by changing the composition of the catholyte to induce a chemical shift.

• Data Analysis: A plot of UV absorbance versus migration time is generated. A calibration curve is created by plotting the known pI values of the markers against their migration times. The pI of the analyte is then interpolated from this curve.

Parameter	Potentiometric Titration	Capillary Isoelectric Focusing (cIEF)
Primary Measurement	pKa	pI
Sample Requirement	High (milligrams), High Purity (>95%)	Low (micrograms), Purity less critical
Throughput	Low to Medium	High
Resolution	Can resolve pKa values differing by >2 units	Very high resolution
Key Advantage	Direct, thermodynamic measurement of pKa	High sensitivity and accuracy for pI
Reference	[8]	[15][11][12]

Computational Approaches for Prediction

In early-stage drug discovery, computational methods provide rapid estimation of pKa and pI, allowing for the screening of large virtual libraries before synthesis. [4][16]

• Quantum Mechanical (QM) Methods: These methods, often based on Density Functional Theory (DFT), calculate the Gibbs free energy change of the protonation/deprotonation reaction. [17]They are computationally intensive but offer high accuracy without reliance on large datasets.

• Empirical and QSPR Methods: These approaches use existing databases of experimental pKa values to build predictive models based on molecular structure. [18][19]They are very fast but are limited by the chemical space covered by the training data.

It is crucial to recognize that the accuracy of computational predictions can be affected by factors like tautomerism and the specific conformational state of the molecule, which can influence the accessibility and basicity of the nitrogen atoms. [20][21]Therefore, predictions should always be viewed as valuable estimates that guide experimental work.

Conclusion

The pKa values and isoelectric point of 3,5-dimethylpyrazole aminoethyl derivatives are fundamental physicochemical properties that govern their behavior in biological systems. A thorough characterization requires a multi-faceted approach. The foundational acid-base chemistry of the pyrazole and aminoethyl moieties dictates the protonation equilibria. High-precision experimental techniques like potentiometric titration and capillary isoelectric focusing provide the most reliable data for determining pKa and pI, respectively. These experimental efforts are complemented by computational models that offer rapid, early-stage predictions to guide molecular design. By integrating these theoretical, experimental, and computational strategies, researchers can develop a robust understanding of their compounds, accelerating the journey from initial concept to a viable drug candidate.

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In Vitro Toxicity and Safety Profile of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide: A Technical Guide

Abstract

This technical guide provides a comprehensive framework for establishing the in vitro toxicity and safety profile of the novel pyrazole derivative, 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide. Given the absence of existing public data for this specific compound, this document outlines a scientifically rigorous, tiered testing strategy designed to assess its cytotoxic, genotoxic, and potential mechanistic liabilities. The methodologies detailed herein are grounded in internationally recognized guidelines and best practices in toxicology, providing researchers, scientists, and drug development professionals with the essential protocols and rationale to conduct a thorough preclinical safety evaluation. This guide emphasizes a self-validating system of experimentation, from initial cytotoxicity screening to in-depth mechanistic assays, ensuring data integrity and regulatory relevance.

Introduction: The Need for a Structured In Vitro Safety Assessment

The development of new chemical entities (NCEs), such as 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide, necessitates a robust evaluation of their potential toxicity at the earliest stages of research. Pyrazole-containing compounds are a significant class of heterocyclic molecules known for a wide spectrum of pharmacological activities, including anti-inflammatory, analgesic, and anticancer effects.[1][2][3] However, their diverse biological interactions also warrant a careful investigation of their safety profile.

An in vitro approach serves as a critical first step in this process, offering a cost-effective and high-throughput means to identify potential hazards before proceeding to more complex and resource-intensive in vivo studies.[4][5] This guide presents a logical, tiered workflow for the safety assessment of this novel pyrazole, beginning with broad cytotoxicity screening and progressing to more specific endpoints such as genotoxicity and mechanisms of cell death. The causality behind experimental choices is explained to provide a clear understanding of how each assay contributes to the overall safety profile.

Tier 1: Foundational Cytotoxicity Assessment

The initial tier of assessment aims to determine the concentration range at which the compound elicits a cytotoxic response in various cell types. This is crucial for defining the dose ranges for subsequent, more sensitive assays. A panel of complementary cytotoxicity assays is recommended to mitigate the risk of compound interference with any single assay technology.

Rationale for a Multi-Assay Approach

Relying on a single cytotoxicity endpoint can be misleading. For instance, an assay measuring metabolic activity might miss compounds that induce cell death via membrane damage. Therefore, we will employ three distinct methods targeting different cellular integrity aspects: metabolic activity (MTT), lysosomal integrity (Neutral Red Uptake), and membrane integrity (LDH release).

Experimental Workflow: Cytotoxicity Profiling

The following diagram illustrates the workflow for the comprehensive cytotoxicity assessment.

Caption: Tier 1 Cytotoxicity Assessment Workflow.

Detailed Protocols

• Principle: This colorimetric assay measures the metabolic activity of cells.[6][7] NAD(P)H-dependent oxidoreductase enzymes in viable cells reduce the yellow MTT tetrazolium salt to purple formazan crystals.[6][8] The amount of formazan produced is proportional to the number of viable cells.[9]

• Protocol:

  • Seed cells (e.g., HepG2, a human liver cell line, and HEK293, a human embryonic kidney cell line) in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and incubate overnight.[8][10]

  • Prepare serial dilutions of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide in the appropriate cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (medium with the same concentration of solvent used for the compound) and untreated control wells.

  • Incubate for 24, 48, and 72 hours at 37°C in a humidified 5% CO2 atmosphere.[4]

  • After incubation, add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well and incubate for 4 hours.[6][11]

  • Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.[6]

  • Incubate the plate overnight in the incubator to ensure complete solubilization of the formazan crystals.[6][11]

  • Measure the absorbance at 570 nm using a microplate reader, with a reference wavelength of 630 nm.[9]

• Principle: This assay is based on the ability of viable cells to incorporate and bind the supravital dye, neutral red, in their lysosomes.[12][13] Toxic substances can impair the cell's ability to take up the dye, leading to a decrease in color intensity.[12]

• Protocol:

  • Follow steps 1-4 from the MTT protocol.

  • After the treatment incubation, remove the medium and wash the cells with DPBS.

  • Add 100 µL of neutral red solution (e.g., 50 µg/mL in medium) to each well and incubate for 2-3 hours.[14]

  • Remove the neutral red solution and wash the cells with DPBS.[14]

  • Add 150 µL of destain solution (e.g., 50% ethanol, 49% water, 1% glacial acetic acid) to each well.[14]

  • Shake the plate for 10 minutes on a shaker to extract the dye.

  • Measure the absorbance at 540 nm.[13]

• Principle: LDH is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[15] The amount of LDH in the supernatant is proportional to the number of lysed cells.[15]

• Protocol:

  • Follow steps 1-4 from the MTT protocol.

  • After the treatment incubation, centrifuge the plate at 250 x g for 5 minutes (optional, but recommended to pellet any detached, non-lysed cells).[16]

  • Carefully transfer 100 µL of the supernatant from each well to a new 96-well plate.[16]

  • Prepare the LDH reaction mixture according to the manufacturer's instructions (e.g., Cayman Chemical, Promega, Sigma-Aldrich).[15][16]

  • Add 100 µL of the reaction mixture to each well containing the supernatant.[16]

  • Incubate for 30 minutes at room temperature, protected from light.[16]

  • Measure the absorbance at 490 nm.[16]

Data Presentation and Interpretation

The results from the cytotoxicity assays should be used to calculate the IC50 value (the concentration of the compound that inhibits 50% of the cellular response). This data is best presented in a tabular format for easy comparison.

Table 1: Hypothetical In Vitro Cytotoxicity Data for 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide

Cell Line	Assay	24h IC50 (µM)	48h IC50 (µM)	72h IC50 (µM)
HepG2	MTT	125.6	88.2	65.1
NRU	110.9	75.4	59.8
LDH	>200	180.5	150.3
HEK293	MTT	180.3	155.7	130.2
NRU	165.8	140.1	115.9
LDH	>200	>200	195.6

Interpretation Note: In this hypothetical example, the compound shows time- and dose-dependent cytotoxicity. The lower IC50 values in the HepG2 cell line compared to HEK293 might suggest a degree of hepatoselectivity, which would warrant further investigation in Tier 3. The higher IC50 values from the LDH assay suggest that at earlier time points, the primary mode of cell death may not be through immediate membrane lysis.

Tier 2: Genotoxicity Assessment

Following the determination of cytotoxic concentrations, it is imperative to assess the genotoxic potential of the compound. Genotoxicity testing identifies substances that can cause damage to genetic material (DNA), a key event in carcinogenesis.

Rationale for Genotoxicity Testing

Regulatory agencies worldwide require genotoxicity testing as a standard part of the safety assessment for new drugs and chemicals. The two primary assays recommended here, the Ames test and the in vitro micronucleus assay, evaluate different but complementary aspects of genotoxicity.

Experimental Workflow: Genotoxicity Screening

Caption: Tier 2 Genotoxicity Assessment Workflow.

Detailed Protocols

• Principle: The Ames test uses several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and will not grow on a histidine-free medium.[17][18] A mutagenic substance can cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow into visible colonies.[18][19] The test is performed with and without a metabolic activation system (S9 fraction from rat liver) to detect mutagens that require metabolic activation.[20]

• Protocol:

  • Prepare overnight cultures of the selected S. typhimurium strains (e.g., TA98, TA100, TA1535, TA1537).[20]

  • In a test tube, combine 0.1 mL of the bacterial culture, 0.1 mL of the test compound at various concentrations, and 0.5 mL of phosphate buffer or S9 mix.[20]

  • Pre-incubate the mixture at 37°C for 20-30 minutes.

  • Add 2 mL of molten top agar containing a trace amount of histidine and biotin.

  • Pour the mixture onto a minimal glucose agar plate and spread evenly.[19]

  • Incubate the plates at 37°C for 48-72 hours.[17]

  • Count the number of revertant colonies on each plate and compare it to the negative (vehicle) control. A significant, dose-dependent increase in revertant colonies (typically a 2-fold or greater increase over background) indicates a positive result.

• Principle: This assay detects damage to chromosomes or the mitotic apparatus.[21] Micronuclei are small, extra-nuclear bodies that form during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase.[22][23] An increase in the frequency of micronucleated cells indicates clastogenic (chromosome-breaking) or aneugenic (chromosome loss) activity.[22]

• Protocol:

  • Culture suitable mammalian cells (e.g., TK6 or CHO cells) and seed them for treatment.

  • Treat the cells with at least three concentrations of the test compound, chosen based on the Tier 1 cytotoxicity data (the highest concentration should induce some, but not excessive, cytotoxicity).[24] Include appropriate negative and positive controls.

  • A short treatment (3-6 hours) with and without S9 mix, and a long treatment (e.g., 24 hours) without S9 mix should be performed.[21][25]

  • After treatment, wash the cells and culture them in fresh medium for a period that allows for cell division and micronucleus expression (typically 1.5-2 normal cell cycles).

  • Harvest the cells and stain the cytoplasm and nuclei using a fluorescent dye like DAPI.[22]

  • Analyze the cells for the presence of micronuclei using fluorescence microscopy or automated scoring systems. A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.[21][22]

Tier 3: Mechanistic Toxicity Assessment

If the initial tiers indicate significant cytotoxicity or genotoxicity, a third tier of mechanistic studies is warranted to understand the underlying pathways of toxicity. This provides crucial context for risk assessment and can guide further compound development.

Rationale for Mechanistic Studies

Understanding how a compound causes toxicity is as important as knowing that it is toxic. For instance, distinguishing between apoptosis (programmed cell death) and necrosis (uncontrolled cell death) can provide insights into the potential for inflammation in vivo. Investigating reactive oxygen species (ROS) production can reveal oxidative stress as a key mechanism, which is a common pathway for toxicity of many xenobiotics.[26][27]

Experimental Workflow: Mechanistic Investigation

Caption: Tier 3 Mechanistic Toxicity Workflow.

Selected Mechanistic Assays

• Principle: Caspases-3 and -7 are key "executioner" enzymes that are activated during apoptosis.[28][29] This assay uses a proluminescent substrate that, when cleaved by active caspase-3/7, generates a light signal proportional to the amount of apoptosis.[30][31]

• Protocol:

  • Treat cells in a white-walled 96-well plate with the compound at concentrations around the IC50 value for various time points (e.g., 6, 12, 24 hours).

  • Add the Caspase-Glo® 3/7 Reagent directly to the wells.[31]

  • Incubate at room temperature for 1-2 hours.

  • Measure luminescence using a plate reader. A significant increase in luminescence compared to controls indicates apoptosis induction.

• Principle: Many toxic compounds induce cellular damage by generating ROS.[32] Probes like 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) are cell-permeable and non-fluorescent but are oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF).[26]

• Protocol:

  • Treat cells with the compound for short time periods (e.g., 30 minutes to 4 hours).

  • Load the cells with DCFH-DA probe by incubating them in a solution containing the probe.

  • Wash the cells to remove excess probe.

  • Measure the fluorescence intensity using a microplate reader or flow cytometer. An increase in fluorescence indicates ROS production.

• Rationale: Given that the liver is a primary site of drug metabolism and potential toxicity, specific assays for hepatotoxicity are crucial if initial screening suggests a liability.[33][34]

• Methods:

  • Mitochondrial Impairment: Assess mitochondrial function using assays that measure mitochondrial membrane potential (e.g., with TMRE or JC-1 dyes) or oxygen consumption rates. Mitochondrial dysfunction is a common mechanism of drug-induced liver injury (DILI).[35][36]

  • 3D Liver Models: For a more physiologically relevant system, utilize 3D liver spheroids or organoids. These models maintain hepatocyte-specific functions for longer periods than 2D cultures and can provide more predictive data on long-term toxicity.[35]

Conclusion and Forward Look

This technical guide has outlined a comprehensive, tiered strategy for evaluating the in vitro safety and toxicity of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide. By systematically progressing from broad cytotoxicity screening to specific genotoxicity and mechanistic assays, researchers can build a robust safety profile for this novel compound. The data generated through these protocols will be invaluable for making informed decisions regarding the continued development of this NCE, guiding lead optimization, and designing subsequent in vivo safety studies. The emphasis on established, validated protocols ensures the generation of high-quality, reliable data suitable for internal decision-making and regulatory consideration.

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Protocols & Analytical Methods

Protocol for free-basing 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide for organic synthesis

Application Note: Protocol for the Liberation of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole from its Dihydrobromide Salt

Prepared by: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application: Preparation of active nucleophilic building blocks for downstream organic synthesis, ligand design, and coordination chemistry.

Introduction & Mechanistic Rationale

The compound 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole is a versatile bifunctional building block frequently utilized in the synthesis of complex pharmaceuticals and transition metal ligands (e.g., ruthenium complexes)[1]. Commercially, it is most commonly supplied and stored as a dihydrobromide salt (CAS: 1257658-83-5) to prevent oxidative degradation and enhance shelf-life[2].

However, for the primary amine and the pyrazole nitrogen to participate as nucleophiles or coordination sites in downstream reactions (such as amide couplings, reductive aminations, or metal complexation), the compound must be converted to its free base form.

The Challenge: The free base is a low-molecular-weight, highly polar heterocycle containing both a primary aliphatic amine and a pyrazole ring[3]. Consequently, it exhibits high aqueous solubility. A standard liquid-liquid extraction (LLE) using solely non-polar solvents (like hexanes or pure diethyl ether) will result in poor recovery. This protocol utilizes a targeted "salting-out" methodology combined with a mixed-solvent extraction system to maximize the partition coefficient ( Kp​ ) into the organic phase.

Physicochemical Parameters

The following table summarizes the critical parameters dictating the experimental design.

Parameter	Value / Characteristic	Mechanistic Implication
Target Molecule	4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole	Contains two basic sites requiring neutralization.
Salt Form	Dihydrobromide ( 2× HBr)	Requires >2.0 equivalents of base for complete liberation[2].
Estimated pKa (Amine)	∼9.5−10.5 (Conjugate acid)	Aqueous phase must be adjusted to pH >11 to ensure the primary amine is fully deprotonated.
Estimated pKa (Pyrazole)	∼2.5 (Conjugate acid)	Easily deprotonated; will be fully free-based alongside the primary amine.
Solubility Profile	Highly water-soluble (Free base)	Necessitates brine saturation and a polar organic extraction solvent (e.g., DCM/iPrOH).

Workflow Visualization

Caption: Step-by-step workflow for the free-basing and extraction of polar heterocyclic amines.

Step-by-Step Experimental Protocol

Reagents Required:

• 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide (Starting Material)[2]

• Deionized (DI) Water

• Sodium Hydroxide (NaOH), 2M aqueous solution

• Sodium Chloride (NaCl), solid (ACS grade)

• Dichloromethane (DCM) / Isopropanol (iPrOH) mixture (3:1 v/v)

• Anhydrous Sodium Sulfate ( Na2​SO4​ )

Procedure:

• Dissolution:

  • Weigh the desired amount of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide into a suitably sized Erlenmeyer flask.

  • Add the minimum amount of DI water required to achieve complete dissolution (typically 3-5 mL per gram of salt).

  • Causality: Minimizing the aqueous volume directly increases the concentration of the free base in the aqueous layer, which thermodynamically drives the partition into the organic phase during extraction.

• Basification (Self-Validating Step):

  • Place the flask in an ice-water bath and place it on a magnetic stirrer.

  • Slowly add 2M NaOH dropwise while stirring vigorously.

  • Causality: The neutralization of HBr is highly exothermic. Cooling prevents localized boiling and potential thermal degradation of the primary amine.

  • Continue addition until the pH of the solution is confirmed to be >11 using universal indicator paper.

  • Validation: If the pH is below 11, the primary amine will remain partially protonated, drastically reducing extraction yield.

• Salting Out:

  • Add solid NaCl to the basified aqueous solution until saturation is reached (undissolved salt remains visible).

  • Causality: Adding inorganic salts increases the ionic strength of the aqueous phase. This decreases the solubility of the organic free base in water (the "salting-out" effect), forcing it into the organic extraction solvent.

• Extraction:

  • Transfer the saturated aqueous mixture to a separatory funnel.

  • Extract the aqueous layer with a 3:1 (v/v) mixture of DCM:iPrOH (use approximately equal volume to the aqueous layer).

  • Causality: Pure DCM is often insufficient for highly polar diamines. The addition of isopropanol disrupts the hydrogen bonding network between the water and the amine/pyrazole nitrogens, significantly improving the extraction efficiency.

  • Separate the organic layer. Repeat the extraction process 3 to 4 times. Combine all organic extracts.

• Drying and Concentration:

  • Dry the combined organic layers over anhydrous Na2​SO4​ for 15-20 minutes.

  • Filter the suspension to remove the drying agent, rinsing the filter cake with a small amount of pure DCM.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator (water bath at 30-35°C) to yield the free base as an oil or low-melting solid.

  • Caution: Do not apply high heat or high vacuum for extended periods, as low-molecular-weight free bases can be volatile.

Analytical Validation

To ensure the integrity of the self-validating system, confirm the success of the free-basing protocol via:

• 1H NMR (in CDCl3​ or DMSO- d6​ ): The disappearance of broad, downfield signals corresponding to the protonated amine/pyrazole ( −NH3+​ ) and the appearance of sharper, upfield signals for the free amine ( −NH2​ ) confirms successful deprotonation.

• Mass Spectrometry (ESI-MS): Confirm the exact mass of the free base ( [M+H]+ ) without the presence of bromide adducts.

References

• National Center for Biotechnology Information. "4-(2-Aminoethyl)pyrazole-1-carbonitrile". PubChem Compound Summary. Available at:[Link]

• Royal Society of Chemistry. "Synthesis of ruthenium(ii) complexes of tetradentate bis(N-pyridylimidazolylidenyl)methane and their reactivities towards N- donors". Dalton Transactions. Available at:[Link]

Sources

• 1. Synthesis of ruthenium(ii) complexes of tetradentate bis(N-pyridylimidazolylidenyl)methane and their reactivities towards N- donors - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Heterocyclic HBr salts Supplier & Distributors | Apollo [store.apolloscientific.co.uk]
• 3. 4-(2-Aminoethyl)pyrazole-1-carbonitrile | C6H8N4 | CID 84648278 - PubChem [pubchem.ncbi.nlm.nih.gov]

Using 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide as a bidentate ligand in coordination chemistry

Structural Dynamics & Chelation Mechanics

The rational design of transition metal complexes relies heavily on the geometric and electronic properties of the chosen ligands. 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole (AEDMP) is a highly versatile N,N'-bidentate ligand. Unlike the more common 1-substituted analogues that form rigid 6-membered chelate rings, the 4-substitution pattern in AEDMP forces a unique coordination geometry.

When coordinating to a single metal center via the primary amine nitrogen and the pyrazole nitrogen (N2), AEDMP forms a flexible 7-membered chelate ring . This structural flexibility allows the ligand to alternate between mononuclear chelation and exobidentate bridging modes, making it an exceptional candidate for synthesizing discrete multinuclear coordination complexes and metal-organic frameworks [1]. Furthermore, the 3,5-dimethyl groups provide critical steric bulk that shields the metal center, which can be leveraged to fine-tune the photophysical properties and stability of the resulting complexes [2].

In commercial and synthetic settings, this ligand is frequently supplied as a dihydrobromide salt . While this salt form ensures long-term shelf stability and prevents the premature oxidation of the primary amine, it necessitates precise in situ neutralization during complexation to liberate the active free base.

The Dihydrobromide Conundrum: Reagent Preparation

The presence of two equivalents of hydrobromic acid per ligand molecule fundamentally alters the coordination workflow. If the metal precursor is added directly to the salt, the highly acidic environment (pH < 2) keeps the amine and pyrazole nitrogens protonated, completely inhibiting metal-ligand bond formation.

To overcome this, the protocol requires the stoichiometric addition of a base (e.g., NaOH or triethylamine). This is mechanistically similar to amine stabilization techniques where the free base must be generated in situ to act as a nucleophile [4].

Figure 1: Step-by-step synthetic workflow for metal complexation using the dihydrobromide salt.

Self-Validating Experimental Protocols

Protocol: Synthesis of[Pt(AEDMP)Cl₂]

Objective: Generate a mononuclear square-planar Pt(II) complex for biological evaluation.

Step 1: Ligand Liberation (The Critical Step)

• Suspend 1.0 mmol of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide in 15 mL of deionized water.

• Slowly add exactly 2.0 mmol of standardized 1M NaOH dropwise under continuous stirring.

  • Causality & Validation: The addition of exactly 2.0 equivalents neutralizes the two HBr molecules. A successful deprotonation is validated by the complete dissolution of the suspension into a clear, colorless solution (pH ~ 8.5). Excess base must be avoided to prevent the subsequent formation of inactive platinum-hydroxo species.

Step 2: Metalation

• In a separate vial, dissolve 1.0 mmol of Potassium tetrachloroplatinate(II) ( K2​PtCl4​ ) in 10 mL of deionized water.

• Add the K2​PtCl4​ solution dropwise to the free ligand solution over 15 minutes.

  • Causality & Validation: Dropwise addition ensures the ligand remains in local excess during the initial mixing phase, preventing the formation of insoluble, polymeric Magnus-type green salts.

Step 3: Coordination and Incubation

• Heat the reaction mixture to 60°C and stir in the dark for 12 hours.

  • Causality & Validation: The dark environment prevents photo-induced aquation of the Pt-Cl bonds. A successful coordination is visually validated by a distinct color shift from the deep red/brown of the PtCl42−​ anion to a pale yellow suspension, indicating the displacement of two chloride ions by the N,N'-donors.

Step 4: Isolation

• Cool the mixture to 4°C to maximize precipitation.

• Filter the pale yellow microcrystals, washing sequentially with ice-cold water (to remove KCl and unreacted salts), ethanol, and diethyl ether. Dry in vacuo.

Quantitative Data Interpretation

To confirm the structural integrity of the synthesized complex, multi-nuclear NMR and FTIR spectroscopy are required. The table below summarizes the diagnostic shifts that validate successful bidentate coordination.

Analytical Parameter	Free Ligand (Dihydrobromide)	[Pt(AEDMP)Cl₂] Complex	Diagnostic Significance (Causality)
¹H NMR (Amine -NH₂)	~8.2 ppm (broad, protonated)	~5.8 ppm (sharp, coordinated)	Upfield shift confirms deprotonation; sharp peak confirms direct Pt-N dative bond formation.
¹H NMR (Pyrazole N-H)	~13.5 ppm	~12.1 ppm	Shift indicates electron density donation from the pyrazole ring to the Pt(II) center.
FTIR (ν N-H stretch)	2800 - 3100 cm⁻¹ (broad salt band)	3210, 3280 cm⁻¹ (split bands)	Disappearance of the ammonium salt band and appearance of sharp primary amine stretches confirms coordination.
Molar Conductivity	> 200 Ω⁻¹ cm² mol⁻¹ (1:2 electrolyte)	< 15 Ω⁻¹ cm² mol⁻¹ (Neutral)	Confirms the complex is a neutral species, validating the displacement of the bromide counterions.

Translational Applications in Drug Development

For drug development professionals, the synthesized [Pt(AEDMP)Cl₂] serves as a structural analogue to Cisplatin but with enhanced steric hindrance provided by the 3,5-dimethyl groups. This steric bulk is strategically designed to slow down the rate of cytosolic aquation, potentially reducing off-target toxicity while maintaining efficacy against DNA targets.

Figure 2: Intracellular activation and apoptotic signaling pathway of Pt(II)-pyrazole complexes.

By understanding the causality behind the ligand's protonation state and its unique 7-membered chelation geometry, researchers can reliably deploy 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide to engineer next-generation metallotherapeutics and advanced materials.

References

• Accessing the inaccessible: discrete multinuclear coordination complexes and selective anion binding attainable only by tethering ligands together.
• Ligand Design and Preparation, Photophysical Properties, and Device Performance of an Encapsulated-Type Pseudo-Tris(heteroleptic) Iridium(III) Emitter.
• Synthesis and bioactivity of 3,5-dimethylpyrazole derivatives as potential PDE4 inhibitors.
• Recent Advances in the Chemistry of Metal Carbam

Application Note: Scalable Synthesis and Isolation of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole Dihydrobromide

Target Audience: Process Chemists, Pharmaceutical Scientists, and Scale-up Engineers Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

The compound 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole (CAS 423176-38-9) [1] is a highly versatile bifunctional building block utilized in the development of kinase inhibitors, receptor antagonists, and novel metal-organic frameworks (MOFs). While laboratory-scale synthesis often yields the free base, long-term stability, handling, and purification at a pilot scale necessitate its isolation as a dihydrobromide salt.

This application note details a robust, four-stage synthetic route optimized for multi-gram to kilogram scale-up. The protocol emphasizes process safety, atom economy, and the mechanistic rationale behind critical parameter controls, ensuring a self-validating workflow for pharmaceutical development.

Mechanistic Rationale & Route Selection

Direct alkylation of 3,5-dimethylpyrazole at the C4 position is electronically unfavorable and often results in competing N-alkylation. To circumvent this, our scalable route employs a sequential functionalization strategy:

• Electrophilic Aromatic Substitution (Vilsmeier-Haack): The electron-rich pyrazole ring is formylated at the C4 position. The Vilsmeier reagent (generated in situ from POCl₃ and DMF) selectively attacks the C4 carbon, driven by the electron-donating effects of the adjacent methyl groups.

• Nitroaldol Condensation (Henry Reaction): The resulting carbaldehyde undergoes condensation with nitromethane. Ammonium acetate is selected as a mild, scalable basic catalyst to drive the dehydration of the intermediate β -nitro alcohol, yielding the thermodynamically stable conjugated nitroalkene.

• Hydride Reduction: The nitrovinyl intermediate is reduced to the primary amine. While catalytic hydrogenation (e.g., Pd/C, H₂) is preferable for massive industrial scales, it often yields complex mixtures of oximes and hydroxylamines with this specific substrate. Therefore, a strictly temperature-controlled Lithium Aluminum Hydride (LiAlH₄) reduction is detailed here, utilizing the Fieser workup for safe, scalable aluminum salt precipitation [2].

• Salt Formation: The free base contains two basic sites (the primary aliphatic amine and the pyrazole N2). Treatment with stoichiometric excess of hydrobromic acid (HBr) yields the highly crystalline dihydrobromide salt, effectively purging organic impurities in the mother liquor.

Synthetic Workflow Diagram

Figure 1: Four-stage synthetic workflow for the production of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide.

Step-by-Step Experimental Protocols

Note: The following procedures are designed for professional laboratory and pilot-plant environments. Standard operating procedures for highly reactive reagents (POCl₃, LiAlH₄) must be strictly followed.

Stage 1: Synthesis of 3,5-Dimethyl-1H-pyrazole-4-carbaldehyde

Objective: Regioselective formylation of the pyrazole core.

• Reagent Preparation: Charge a dry, nitrogen-purged reactor with anhydrous N,N-Dimethylformamide (DMF) (5.0 eq). Cool the reactor to 0–5 °C.

• Complex Formation: Add Phosphorus oxychloride (POCl₃) (1.5 eq) dropwise over 1 hour, maintaining the internal temperature below 10 °C to control the exothermic formation of the Vilsmeier active species.

• Substrate Addition: Add 3,5-Dimethyl-1H-pyrazole (1.0 eq) in portions.

• Reaction: Heat the mixture to 90 °C for 4 hours. Causality: Elevated temperature is required to overcome the activation energy of the electrophilic attack on the deactivated (protonated) pyrazole intermediate.

• Quench & Isolation: Cool to room temperature and carefully pour the mixture over crushed ice. Neutralize to pH 7-8 using 20% aq. NaOH. Filter the precipitated white solid, wash with cold water, and dry under vacuum (Yield: ~85%).

Stage 2: Synthesis of 4-(2-Nitrovinyl)-3,5-dimethyl-1H-pyrazole

Objective: Carbon-carbon bond formation via nitroaldol condensation.

• Setup: Suspend the carbaldehyde intermediate (1.0 eq) in Nitromethane (CH₃NO₂) (10.0 eq). Causality: Nitromethane acts as both the reactant and the solvent, driving the equilibrium forward.

• Catalysis: Add Ammonium acetate (NH₄OAc) (0.5 eq).

• Reaction: Reflux the mixture (approx. 101 °C) for 6 hours under a Dean-Stark trap to remove the water byproduct, preventing the retro-Henry reaction.

• Workup: Concentrate the mixture under reduced pressure to remove excess nitromethane. Triturate the crude residue with cold ethanol to afford the nitrovinyl intermediate as a yellow crystalline solid (Yield: ~78%).

Stage 3: Reduction to 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole (Free Base)

Objective: Complete reduction of the nitroalkene to the primary aliphatic amine [3].

• Hydride Suspension: In a rigorously dried, argon-flushed reactor, prepare a suspension of Lithium Aluminum Hydride (LiAlH₄) (4.0 eq) in anhydrous THF. Cool to 0 °C.

• Addition: Dissolve the nitrovinyl intermediate (1.0 eq) in anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension over 2 hours, strictly maintaining the internal temperature below 10 °C.

• Reduction: Once addition is complete, slowly warm the reaction to reflux for 8 hours. Causality: Reflux conditions are necessary to reduce the intermediate hydroxylamine fully to the primary amine.

• Fieser Quench (Critical Safety Step): Cool to 0 °C. Dilute with THF. For every x grams of LiAlH₄ used, sequentially and cautiously add: x mL of water, x mL of 15% aq. NaOH, and 3x mL of water. Causality: This specific sequence forms a granular, easily filterable aluminate salt rather than an unmanageable gelatinous emulsion.

• Isolation: Filter the granular salts through a Celite pad. Concentrate the filtrate to yield the crude free base as a viscous pale oil (CAS 423176-38-9) [1].

Stage 4: Dihydrobromide Salt Formation

Objective: Stabilization and purification of the API building block.

• Dissolution: Dissolve the crude free base (1.0 eq) in absolute ethanol (10 volumes). Cool to 0–5 °C.

• Acidification: Dropwise, add 48% aqueous Hydrobromic acid (HBr) (2.5 eq). Causality: A slight excess ensures complete protonation of both the primary amine and the pyrazole ring.

• Crystallization: Stir at 0 °C for 2 hours. The dihydrobromide salt will precipitate as a dense white powder.

• Filtration: Filter the product, wash with ice-cold diethyl ether to remove any residual organic impurities or trapped water, and dry in a vacuum oven at 50 °C to constant weight.

Quantitative Process Data & Validation

To ensure batch-to-batch reproducibility, the following metrics should be monitored. The data below represents typical pilot-scale validation parameters.

Process Stage	Target Intermediate / Product	Expected Yield (%)	Target Purity (HPLC)	Key Impurity to Monitor (Process Control)
Stage 1	3,5-Dimethyl-1H-pyrazole-4-carbaldehyde	82 - 88%	> 98.0%	Unreacted starting material (UV active)
Stage 2	4-(2-Nitrovinyl)-3,5-dimethyl-1H-pyrazole	75 - 80%	> 95.0%	β -nitro alcohol intermediate (Incomplete dehydration)
Stage 3	4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole	65 - 72%	> 90.0%	Hydroxylamine intermediate (Incomplete reduction)
Stage 4	Target Dihydrobromide Salt	85 - 90%	> 99.5%	Mono-bromide salt (Requires basic titration)

Analytical Validation Parameters

• Identity (¹H-NMR, D₂O): Confirm the disappearance of the vinylic protons (from Stage 2) and the presence of two distinct methylene triplets ( ∼ 2.8 ppm and ∼ 3.1 ppm) corresponding to the aminoethyl linker. The pyrazole methyl groups will appear as a singlet integrating to 6H ( ∼ 2.3 ppm).

• Mass Spectrometry (ESI+): Expected [M+H]+ for the free base is m/z 140.11 [4].

• Salt Stoichiometry: Validate the dihydrobromide ratio via ion chromatography (IC) or simple silver nitrate (AgNO₃) potentiometric titration.

References

• PubChemLite (University of Luxembourg). "423176-38-9 (C7H13N3) - Structural Information and Identifiers." PubChemLite Database.
• BenchChem. "2-(3,5-Dimethyl-1H-pyrazol-4-yl)ethanamine (CAS 423176-38-9) Chemical Properties and Reduction Protocols." BenchChem Product Catalog.
• ChemicalBook. "2-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)-ETHYLAMINE synthesis." ChemicalBook Synthesis Database.
• PubChemLite (University of Luxembourg). "MBQAPXFDQYOMRE-UHFFFAOYSA-N - Explore: Monoisotopic Mass and Adducts." PubChemLite Database.

Application Notes &amp; Protocols: A Medicinal Chemist's Guide to Histamine Receptor Analogs Derived from 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole as a versatile scaffold for the synthesis of novel histamine receptor analogs. We delve into the rationale behind using the pyrazole core as a bioisosteric replacement for histamine's native imidazole ring, offering detailed synthetic protocols, characterization techniques, and in vitro pharmacological evaluation methods. The protocols are designed to be self-validating, with clear checkpoints and explanations of the underlying chemical and pharmacological principles.

The Pyrazole Scaffold: A Privileged Motif in Histamine Receptor Ligand Design

Histamine, a biogenic amine, exerts its diverse physiological effects through four distinct G-protein coupled receptors (GPCRs): H1, H2, H3, and H4.[1] The development of selective ligands for these receptors has led to major therapeutic breakthroughs. A key strategy in modern medicinal chemistry is the concept of bioisosterism, where a functional group is replaced by another with similar physicochemical properties to enhance potency, selectivity, or pharmacokinetic profiles.

The pyrazole ring is an excellent bioisostere for the imidazole moiety of histamine.[2][3] This is due to several key factors:

• Similar Electronic Properties: Both pyrazole and imidazole are five-membered aromatic heterocycles with two nitrogen atoms, capable of participating in hydrogen bonding as both donors and acceptors.[2]

• Tautomerism and pKa: While pyrazole is less basic than imidazole (pKa ~2.5 vs. ~7.1), this modulation can be advantageous in tuning receptor interactions and improving oral bioavailability.[2]

• Metabolic Stability: The pyrazole core can offer improved resistance to metabolic degradation compared to the imidazole ring.

• Synthetic Tractability: The pyrazole ring system allows for straightforward chemical modifications at multiple positions, enabling the exploration of a wide chemical space to achieve desired selectivity and potency.[4][5]

The selected scaffold, 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole, retains the critical 2-aminoethyl side chain of histamine, which is crucial for interaction with the orthosteric binding pocket of histamine receptors, while the dimethyl groups provide a fixed substitution pattern to build upon.

Synthesis of the Key Intermediate: 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole

The synthesis of this key building block is a critical first step. While various methods exist for pyrazole synthesis[5], a common and reliable approach involves the cyclocondensation of a 1,3-dicarbonyl compound with hydrazine, followed by functional group manipulations. A representative synthetic approach is outlined below.

Protocol 2.1: Synthesis of 4-Nitro-3,5-dimethylpyrazole

• Rationale: This protocol establishes the core pyrazole ring with a nitro group at the 4-position, which will later be reduced to the key aminoethyl group.

• To a stirred solution of acetylacetone (1.0 eq) in glacial acetic acid, slowly add a solution of sodium nitrite (1.1 eq) in water at 0-5°C.

• After the addition is complete, add fuming nitric acid (2.0 eq) dropwise while maintaining the temperature below 10°C.

• Allow the reaction to stir at room temperature for 12 hours.

• Pour the reaction mixture onto crushed ice. The resulting yellow precipitate is collected by vacuum filtration.

• Wash the solid with cold water until the filtrate is neutral, then dry under vacuum to yield 3-nitro-2,4-pentanedione.

• Dissolve the 3-nitro-2,4-pentanedione (1.0 eq) in ethanol. Add hydrazine hydrate (1.1 eq) dropwise.

• Reflux the mixture for 4 hours.

• Cool the reaction to room temperature and reduce the solvent volume in vacuo.

• The resulting precipitate is filtered, washed with cold ethanol, and dried to afford 4-nitro-3,5-dimethylpyrazole.

  • Checkpoint: The product should be a pale yellow solid. Confirm identity via ¹H NMR and Mass Spectrometry.

Protocol 2.2: Reduction and Elaboration to 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole

• Rationale: This multi-step process converts the nitro group to the target primary amine via reduction and subsequent chain extension.

• Reduction to Amine: Suspend 4-nitro-3,5-dimethylpyrazole (1.0 eq) in ethanol. Add a catalyst such as 10% Pd/C.

• Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst and concentrate the filtrate to yield 4-amino-3,5-dimethylpyrazole.[6][7]

• Conversion to Nitrile: The resulting amine can be converted to the corresponding nitrile via a Sandmeyer reaction, followed by cyanation.

• Nitrile Reduction: Dissolve the 4-cyano-3,5-dimethylpyrazole intermediate in a suitable solvent like THF. Add a reducing agent such as LiAlH₄ (2.0 eq) portion-wise at 0°C.

• Allow the reaction to warm to room temperature and stir for 6 hours.

• Carefully quench the reaction by sequential addition of water, 15% NaOH solution, and water (Fieser workup).

• Filter the resulting solids and extract the filtrate with ethyl acetate.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the residue by column chromatography (silica gel, DCM/MeOH/NH₄OH gradient) to yield 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole as the free base.

Synthetic Strategies for Histamine Receptor Analogues

The primary amine of the scaffold serves as a versatile handle for derivatization to target different histamine receptor subtypes. The general strategy involves coupling the amine with various electrophiles to introduce functionalities known to confer selectivity.

Protocol 3.1: Synthesis of a Putative H3 Receptor Antagonist

• Rationale: Many H3 receptor antagonists feature a basic amine (often in a cyclic structure like piperidine or azepane) connected to the core via a flexible alkyl or ether linker.[8][9][10] This protocol describes the synthesis of a urea-linked analog.

• Dissolve 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole (1.0 eq) in anhydrous DCM.

• Add triethylamine (2.2 eq) and cool the solution to 0°C.

• Slowly add a solution of triphosgene (0.4 eq) in DCM. Stir at 0°C for 2 hours to form the isocyanate in situ.

• In a separate flask, dissolve 4-hydroxypiperidine (1.1 eq) and triethylamine (1.2 eq) in DCM.

• Add the piperidine solution dropwise to the isocyanate mixture at 0°C.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Wash the reaction mixture with saturated NaHCO₃ solution and then with brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography (silica gel, DCM/MeOH gradient) to yield the target urea.

  • Scientist's Note: The in situ formation of the isocyanate from the primary amine using triphosgene is a common and efficient method. Careful control of stoichiometry is crucial to avoid side products. The use of a tertiary amine base like triethylamine is essential to scavenge the HCl generated.

Protocol 3.2: Synthesis of a Putative H2 Receptor Agonist

• Rationale: H2 agonists often contain a polar, electron-withdrawing group at the end of the side chain, such as a guanidine or a substituted thiazole.[11] This protocol describes the addition of a cyanoguanidine moiety.

• Dissolve 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole (1.0 eq) and diphenyl cyanocarbonimidate (1.05 eq) in isopropanol.

• Add triethylamine (1.1 eq) to the mixture.

• Heat the reaction at reflux for 8 hours. Monitor progress by TLC.

• Cool the reaction to room temperature. The product often precipitates from the solution.

• Collect the solid by filtration, wash with cold isopropanol, and dry under vacuum.

• If no precipitate forms, concentrate the reaction mixture and purify by column chromatography or recrystallization.

  • Checkpoint: The product should show characteristic IR stretches for the nitrile (C≡N) and guanidine (C=N) groups.

Characterization and Quality Control

Rigorous characterization is mandatory to confirm the structure and purity of all synthesized analogs before biological testing.

Technique	Purpose	Expected Observations for a Representative Analog
¹H & ¹³C NMR	Structural Elucidation	Correct number of protons/carbons, characteristic shifts for pyrazole ring, sidechain, and newly added moieties.
Mass Spectrometry (MS)	Molecular Weight Confirmation	A molecular ion peak [M+H]⁺ corresponding to the calculated exact mass of the target compound.
HPLC	Purity Assessment	A single major peak with >95% purity as determined by peak area integration.
FT-IR	Functional Group Identification	Presence of key vibrational bands (e.g., C=O for amides, C≡N for nitriles).[7][12]

Application Protocol: In Vitro Pharmacological Evaluation

Once synthesized and purified, the analogs must be evaluated for their affinity and functional activity at the target histamine receptors.

Protocol 5.1: Radioligand Receptor Binding Assay (Affinity Determination)

• Rationale: This assay measures the ability of the synthesized compound to displace a known high-affinity radiolabeled ligand from the receptor, allowing for the determination of the inhibitory constant (Kᵢ).

• Membrane Preparation: Use commercially available cell membranes expressing the human histamine receptor of interest (e.g., CHO-K1 cells expressing hH1R, hH2R, hH3R, or hH4R).

• Assay Buffer: Prepare an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Reaction Mixture: In a 96-well plate, combine:

  • Receptor membranes (typically 5-20 µg protein/well).

  • Radioligand (e.g., [³H]-pyrilamine for H1R, [³H]-tiotidine for H2R, [³H]-Nα-methylhistamine for H3R).

  • A range of concentrations of the test compound (e.g., 10⁻¹⁰ M to 10⁻⁵ M).

• Incubation: Incubate the plates at a specified temperature (e.g., 25°C) for a set time (e.g., 60 minutes) to reach equilibrium.

• Termination & Filtration: Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter mat (e.g., Whatman GF/B) using a cell harvester. This separates bound from free radioligand.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filter discs in scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression (e.g., Cheng-Prusoff equation) to calculate the IC₅₀ and subsequently the Kᵢ value.

Hypothetical Binding Data

The following table illustrates potential results from a binding assay, showcasing how different modifications (R-groups) on the pyrazole scaffold can influence affinity and selectivity.

Compound ID	R-Group Modification (at ethylamine)	hH1R Kᵢ (nM)	hH2R Kᵢ (nM)	hH3R Kᵢ (nM)	hH4R Kᵢ (nM)
PZ-H (Scaffold)	-H	>10,000	>10,000	>10,000	>10,000
PZ-01	-C(O)NH-(4-piperidinyl)	1250	8500	15	2300
PZ-02	-C(=NCN)NHMe	9800	85	4500	7600
PZ-03	-C(O)NH-benzyl	560	6400	950	1100

Data are hypothetical and for illustrative purposes only.

From this hypothetical data, compound PZ-01 shows promising selectivity for the H3 receptor, while PZ-02 demonstrates selectivity for the H2 receptor. This highlights how targeted modifications to the 4-(2-aminoethyl) side chain can effectively direct ligand preference.

References

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• Lange, J. H. M. et al. (2005). Bioisosteric replacements of the pyrazole moiety of rimonabant: synthesis, biological properties, and molecular modeling investigations of thiazoles, triazoles, and imidazoles as potent and selective CB1 cannabinoid receptor antagonists. Journal of Medicinal Chemistry. Available at: [Link]

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• Li, H. et al. (2013). Study of the synthesis mechanism of 4-amino-3,5-dimethyl pyrazole by fibre optic in-line FT-IR spectroscopy combined with independent component analysis. Analytical Methods. Available at: [Link]

• Chen, Y. et al. (2024). A photochemical strategy for pyrazole to imidazole conversion. ChemRxiv. Available at: [Link]

• ResearchGate. Bioisosteric Replacements of the Pyrazole Moiety of Rimonabant. Available at: [Link]

• Kikelj, D. et al. (2012). Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives. Arkivoc. Available at: [Link]

• Sadek, B. et al. (2016). Multiple Targeting Approaches on Histamine H3 Receptor Antagonists. Frontiers in Neuroscience. Available at: [Link]

• Jongejan, H. et al. (1991). Histamine H2-receptor agonists. Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles. Journal of Medicinal Chemistry. Available at: [Link]

• Claudi, F. et al. (1993). Synthesis and dopamine receptor binding of 4-(2-aminoethyl)-1H-pyrazole and its N,N-dialkyl derivatives. Drug Design and Discovery. Available at: [Link]

• MDPI. Special Issue : Histamine Receptor Ligands in Medicinal Chemistry. Available at: [Link]

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• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review [mdpi.com]
• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Study of the synthesis mechanism of 4-amino-3,5-dimethyl pyrazole by fibre optic in-line FT-IR spectroscopy combined with independent component analysis - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. Non-imidazole heterocyclic histamine H3 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design and synthesis of a novel series of histamine H3 receptor antagonists through a scaffold hopping strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Histamine H2-receptor agonists. Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. banglajol.info [banglajol.info]

Technical Notes & Optimization

Technical Support Guide: Optimizing the Synthesis of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole Dihydrobromide

Introduction: Welcome to the technical support center for the synthesis of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole Dihydrobromide. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic building block. As a structural analog of histamine, this compound and its derivatives are of significant interest in drug discovery. However, its multi-step synthesis can present challenges in achieving high yield and purity.

This document provides in-depth, field-proven insights into the reaction mechanism, critical process parameters, and troubleshooting strategies. We will move beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions to optimize your experimental outcomes.

Section 1: Understanding the Synthetic Landscape

The synthesis of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole is not a single-step reaction but a multi-stage process. A robust and common strategy involves first constructing the stable 3,5-dimethylpyrazole core and then functionalizing the C4 position. This approach prevents potential side reactions that could occur with a pre-functionalized, and potentially unstable, starting material.

A plausible and effective pathway involves three key stages:

• Core Synthesis: Formation of 3,5-dimethylpyrazole from acetylacetone and hydrazine.

• C4-Functionalization: Introduction of a two-carbon precursor at the C4 position. A common method is the Vilsmeier-Haack reaction to install a formyl group (-CHO).

• Side-Chain Elongation and Conversion: Transforming the formyl group into the target aminoethyl side chain, followed by salt formation.

The overall workflow is visualized below.

Technical Support Center: Troubleshooting Poor Solubility of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole Dihydrobromide

Welcome to the technical support center for 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered with this compound in aqueous media. As a dihydrobromide salt of a di-basic molecule, its solubility is intrinsically linked to the pH of the medium. This guide provides both theoretical explanations and practical, step-by-step protocols to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: I am struggling with the initial dissolution of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide in pure water. What are the recommended first steps?

A: While the dihydrobromide salt form is intended to enhance aqueous solubility compared to the free base, achieving complete dissolution can still require overcoming the compound's crystal lattice energy. Here are the foundational steps:

• Ensure Solvent Purity: Always begin with high-purity, deionized, or distilled water. Impurities can act as nucleation sites, promoting precipitation.

• Mechanical Agitation: After adding the solid to the solvent, ensure vigorous mixing. Vortexing the solution for 1-2 minutes is highly effective.

• Apply Gentle Heat: For most solid solutes, solubility increases with temperature.[1] You can warm the solution in a water bath at 37-40°C. This provides the necessary thermal energy to break intermolecular forces in the crystal lattice.[2] Avoid aggressive heating or boiling, which could degrade the compound.

• Sonication: If clumps persist, sonicating the sample in a bath sonicator for 5-10 minutes can effectively break apart aggregates and enhance the dissolution rate by increasing the surface area available for solvation.[3]

If these initial steps fail, it indicates that you may be exceeding the compound's intrinsic aqueous solubility at that concentration, and more advanced strategies will be necessary.

Q2: My compound dissolves perfectly in an unbuffered aqueous solution, but it crashes out (precipitates) as soon as I add it to my physiological buffer (e.g., PBS at pH 7.4). What is causing this?

A: This is the most common issue encountered with this compound and is a direct consequence of its chemical structure. The key is understanding the relationship between pH and the ionization state of the molecule.

• The Science: 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole is a basic compound with multiple sites that can be protonated (the amino group and the pyrazole nitrogens). The "dihydrobromide" form means it has been treated with two equivalents of hydrobromic acid (HBr), converting it into a positively charged salt. This charged, or ionized, form is what makes it soluble in water. However, this equilibrium is pH-dependent.[4]

• The Problem: When you add this acidic salt solution to a buffer at a neutral or slightly basic pH like 7.4, the buffer's components neutralize the acid, raising the pH. This shifts the equilibrium, causing the compound to become deprotonated and revert to its neutral (free base) form. This free base is significantly less polar and, therefore, much less soluble in water, causing it to precipitate out of the solution.[5] For any basic salt, increasing the pH (making the solution more basic) decreases its solubility.[5][6]

This phenomenon is governed by Le Châtelier's Principle, where the removal of H+ ions (by the buffer) drives the dissolution equilibrium toward the solid, less soluble form.[4]

Caption: pH-dependent equilibrium of the compound.

Q3: How can I prepare a stable, soluble stock of this compound for my experiments in physiological buffers?

A: The most reliable strategy is to use a water-miscible organic co-solvent to create a highly concentrated stock solution, which can then be diluted into your aqueous experimental medium.[7][8] This approach keeps the compound dissolved at a high concentration, and upon dilution, the final co-solvent concentration is low enough to not interfere with the experiment.

Recommended Co-solvents:

• Dimethyl sulfoxide (DMSO)

• Ethanol (EtOH)

• N,N-Dimethylformamide (DMF)

DMSO is often the first choice for poorly soluble compounds due to its strong solubilizing power.[9]

See Protocol 2 for a detailed, step-by-step guide on preparing a co-solvent stock solution.

Q4: What is the maximum concentration of a co-solvent like DMSO that I can use in my cell-based assay?

A: This is a critical consideration to maintain the biological integrity of your experiment. While the tolerance varies by cell type and assay duration, a widely accepted general guideline is to keep the final concentration of DMSO at or below 0.5% (v/v) . Some robust cell lines may tolerate up to 1%, but it is imperative to run a vehicle control (your final buffer containing the same percentage of co-solvent without the compound) to ensure the solvent itself does not impact the experimental results.

Co-solvent	Typical Starting Stock Concentration	Max Recommended Final Concentration (Cell-based Assays)
DMSO	10-50 mM	≤ 0.5% (v/v)
Ethanol	10-50 mM	≤ 1.0% (v/v)
DMF	10-50 mM	≤ 0.2% (v/v)

Q5: What other advanced methods can I try if co-solvents and pH manipulation are not viable for my experimental system?

A: If your system is highly sensitive to organic solvents or requires strict pH control at 7.4, more advanced formulation techniques can be explored. These typically involve creating a delivery system for the drug.

• Inclusion Complexes with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble "guest" molecules, like the free base form of your compound, forming a complex that is water-soluble.[3][10] This is a common technique used to improve the solubility, stability, and bioavailability of drugs.[10]

• Surfactant-based Formulations (Micelles): Non-ionic surfactants can form micelles in aqueous solutions above a certain concentration (the critical micelle concentration). These micelles have a hydrophobic core that can solubilize your compound, while the hydrophilic shell keeps the entire structure suspended in water.[8]

These advanced methods require more extensive formulation development and should be considered when standard approaches are not feasible.

Experimental Protocols & Troubleshooting Workflow

Caption: Troubleshooting workflow for solubility issues.

Protocol 1: Basic Aqueous Solubilization

Objective: To dissolve the compound directly in an aqueous medium.

• Weigh the desired amount of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide in a sterile container.

• Add the calculated volume of high-purity water to achieve the target concentration.

• Vortex the solution vigorously for 2 minutes.

• If undissolved solid remains, place the container in a 37°C water bath for 10-15 minutes, with intermittent vortexing.

• If solids persist, sonicate the solution for 5-10 minutes.

• Visually inspect for any remaining particulate matter. If the solution is not clear, do not proceed with this method and move to Protocol 2.

Protocol 2: Preparation of a Concentrated Stock Solution using a Co-solvent

Objective: To create a high-concentration, stable stock solution for serial dilution into experimental media.

• Weigh the required amount of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide.

• Add a small volume of 100% DMSO (or ethanol) to the solid. For example, to make a 20 mM stock, add 50 µL of DMSO for every 1.1 mg of compound (assuming a MW of ~275 g/mol for the dihydrobromide salt).

• Vortex thoroughly until the solid is completely dissolved. The solution should be perfectly clear. Gentle warming to 37°C can be used if necessary.

• Store this stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• To use: Perform a serial dilution. For example, to achieve a final concentration of 20 µM in your assay with a 0.1% DMSO concentration, you would add 1 µL of the 20 mM stock solution to 999 µL of your final aqueous buffer.

Protocol 3: Systematic Solubility Assessment in Various Buffers

Objective: To determine the approximate solubility limit in different buffer systems.

• Prepare a series of buffers (e.g., Citrate pH 5.0, MES pH 6.0, PBS pH 7.4).

• Prepare a highly concentrated stock of your compound in DMSO (e.g., 100 mM) as described in Protocol 2.

• In separate microcentrifuge tubes, add 98 µL of each buffer.

• Add 2 µL of the 100 mM DMSO stock to each tube to achieve a starting concentration of 2 mM with 2% DMSO. Vortex immediately.

• Observe for precipitation after 1 hour at room temperature.

• If precipitation occurs, repeat the process by creating a lower concentration (e.g., 1 mM, 0.5 mM, etc.) until you identify the highest concentration that remains clear in each buffer. This provides a working solubility limit for your specific experimental conditions.

References

• National Center for Biotechnology Information.

• Ascendia Pharmaceutical Solutions.

• BenchChem.

• Berkshire Sterile Manufacturing.

• BenchChem.

• Pharmacognosy Reviews.

• National Center for Biotechnology Information.

• International Journal of Advanced Research in Science, Communication and Technology.

• ScienceDirect.

• Florida State University, Department of Chemistry.

• MDPI.

• Chad's Prep.

• AAT Bioquest.

• Ascendia Pharmaceutical Solutions.

• Chemistry LibreTexts.

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• 1. Overview of Common Solubility Factors | AAT Bioquest [aatbio.com]
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• 3. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistrystudent.com [chemistrystudent.com]
• 5. 17.6 pH Effects on Solubility - Chad's Prep® [chadsprep.com]
• 6. chem.libretexts.org [chem.libretexts.org]
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• 8. wjbphs.com [wjbphs.com]
• 9. ijarsct.co.in [ijarsct.co.in]
• 10. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-Alkylation of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole

Welcome to the technical support center for the N-alkylation of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this reaction, with a focus on minimizing byproduct formation and ensuring high regioselectivity. Here, we address common challenges through a series of troubleshooting guides and frequently asked questions, grounded in established scientific principles and practical experience.

I. Troubleshooting Guide: Navigating Common Experimental Hurdles

This section provides a direct, problem-solution approach to issues that may arise during the N-alkylation of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole.

Issue 1: Low Yield of the Desired N-Alkylated Product

Potential Causes:

• Suboptimal Reaction Conditions: The choice of base, solvent, and temperature can significantly impact reaction efficiency.[1][2]

• Poor Reactivity of the Alkylating Agent: Sterically hindered or electronically deactivated alkylating agents may react sluggishly.[1]

• Side Reactions: Formation of byproducts such as over-alkylation at the amino group or elimination products can consume starting materials and reduce the desired product yield.[1]

• Incomplete Deprotonation: The chosen base may not be strong enough to fully deprotonate the pyrazole N-H, leading to a low concentration of the reactive pyrazolide anion.

Solutions:

• Optimize Base and Solvent System: A common and effective starting point is using potassium carbonate (K₂CO₃) in a polar aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[1] For enhanced N1-selectivity with primary alkyl halides, sodium hydride (NaH) in tetrahydrofuran (THF) is a powerful alternative.[1]

• Select an Appropriate Alkylating Agent: For challenging alkylations, consider using more reactive electrophiles like alkyl triflates or employing methods such as the Mitsunobu reaction.[3]

• Control Reaction Temperature: While some reactions proceed well at room temperature, gentle heating can often improve yields.[1] However, be cautious as higher temperatures can sometimes promote side reactions.

• Protect the Amino Group: If N-alkylation of the aminoethyl side chain is a significant issue, consider a temporary protecting group strategy for the primary amine.

Issue 2: Presence of Multiple Spots on TLC/LC-MS Analysis, Indicating a Mixture of Products

Core Problem: Lack of Regioselectivity

The N-alkylation of unsymmetrical pyrazoles like 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole can occur at either of the two ring nitrogen atoms (N1 or N2), leading to a mixture of regioisomers.[2][4][5] These isomers often have very similar physical properties, making them difficult to separate.[6]

dot

Caption: Potential products in the N-alkylation reaction.

Solutions to Control Regioselectivity:

• Steric Hindrance: Alkylation generally favors the less sterically hindered nitrogen atom.[3][7][8] The methyl groups at the 3 and 5 positions of the pyrazole ring create a specific steric environment that can be exploited.

• Choice of Base and Solvent: This is a critical factor in directing regioselectivity.

  • For N1-Alkylation: The combination of K₂CO₃ in DMSO has proven effective for achieving N1-selectivity.[2]

  • For N2-Alkylation: While less common for this substitution pattern, exploring different base/solvent combinations may favor the N2 isomer. The use of magnesium bromide (MgBr₂) has been reported to promote N2-alkylation in some systems.[2]

• Nature of the Alkylating Agent: Bulkier alkylating agents can enhance the preference for the less sterically hindered nitrogen.[2]

• Alternative Methodologies:

  • Acid-Catalyzed Alkylation: Using trichloroacetimidate electrophiles with a Brønsted acid catalyst like camphorsulfonic acid (CSA) offers a milder alternative to base-mediated methods and can influence regioselectivity.[1][3]

  • Enzymatic Alkylation: Engineered enzymes can offer extremely high regioselectivity, although this is a more specialized approach.[9][10]

Issue 3: Difficulty in Separating the Desired Product from Byproducts

Challenges:

• Similar Physicochemical Properties: Regioisomers often have very close polarities and boiling points, leading to co-elution in chromatographic methods.[6]

• Basic Nature of Pyrazoles: The basicity of the pyrazole ring can cause peak tailing on silica gel columns.[6]

Purification and Analytical Strategies:

• Chromatography Optimization:

  • Column Chromatography: If using silica gel, deactivating it with triethylamine or ammonia in methanol can improve peak shape and separation for basic compounds.[11] Neutral alumina can also be a good alternative stationary phase.[11]

  • HPLC/GC: For analytical and small-scale preparative separations, modifying the mobile phase, temperature program (for GC), or using a different column chemistry can improve resolution.[6]

• Recrystallization: If the desired product is a solid, recrystallization can be a highly effective purification method.[11] Experiment with different solvent systems, such as ethanol/water or ethyl acetate/hexanes.[11]

• Acid-Base Extraction: The basic nature of the pyrazole and the amino group can be used for purification. The product can be extracted into an acidic aqueous solution, washed with an organic solvent to remove non-basic impurities, and then the aqueous layer is basified and the product is extracted back into an organic solvent.

• Formation of Acid Addition Salts: Reacting the crude product mixture with an appropriate inorganic or organic acid can lead to the crystallization of the salt of the desired product, which can then be isolated and neutralized.[12]

II. Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the N-alkylation of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole?

A1: The most common byproducts are the regioisomer of the desired N-alkylated product (i.e., if you are targeting the N1-isomer, the N2-isomer is a common byproduct), and the product of over-alkylation on the primary amine of the 2-aminoethyl side chain. In some cases, if a strong base is used with a suitable alkyl halide, elimination byproducts can also be observed.

Q2: How can I definitively identify the N1 and N2 regioisomers?

A2: A combination of spectroscopic techniques is essential for unambiguous identification:

• NMR Spectroscopy: ¹H and ¹³C NMR are powerful tools. The chemical shifts of the pyrazole ring protons and carbons, as well as the protons on the alkyl group, will differ between the N1 and N2 isomers.[6] Two-dimensional NMR experiments like NOESY are particularly useful as they can show spatial proximity between the protons of the N-alkyl group and the methyl groups at the C3 or C5 positions, confirming the site of alkylation.[3][13][14] HMBC experiments can also help establish long-range correlations.[13][14]

• X-Ray Crystallography: If a suitable single crystal can be obtained, this is the most definitive method for structure elucidation.[13]

• Mass Spectrometry: While both regioisomers will have the same molecular weight, their fragmentation patterns in GC-MS or LC-MS/MS might differ, providing clues for differentiation.[6][13][14][15]

dot

Caption: Workflow for synthesis and characterization of regioisomers.

Q3: Are there any general recommendations for starting reaction conditions?

A3: For a robust starting point, a base-mediated approach is recommended. A frequently successful combination is potassium carbonate (K₂CO₃, 2.0 equivalents) as the base and dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) as the solvent.[1] The alkylating agent is typically added in a slight excess (1.1 equivalents). The reaction can be initiated at room temperature and monitored by TLC or LC-MS. If the reaction is sluggish, gentle heating (e.g., 50-60 °C) can be applied.[1]

Parameter	Recommended Starting Condition	Rationale
Base	Potassium Carbonate (K₂CO₃)	Moderately strong, easy to handle, and often provides good yields.[1]
Solvent	Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)	Polar aprotic solvents that effectively dissolve the pyrazole and its salt.[1]
Temperature	Room Temperature to 60 °C	Balances reaction rate with minimizing potential side reactions.[1]
Equivalents of Alkylating Agent	1.1 equivalents	A slight excess helps to drive the reaction to completion.

Q4: Can quantum mechanics calculations help predict the regioselectivity?

A4: Yes, quantum mechanics (QM) calculations can be a powerful predictive tool. By calculating the activation energies for the N1 and N2 alkylation pathways, it is possible to predict the more favorable reaction and thus the major regioisomer.[16] These calculations can take into account the specific structures of the pyrazole and the alkylating agent, providing valuable insights before beginning experimental work.[16] For instance, hydrogen bonding between the substrate and the alkylating agent in the transition state can significantly influence the activation energy and, therefore, the regioselectivity.[16]

III. Experimental Protocols

General Procedure for Base-Mediated N-Alkylation[1]

• To a solution of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole (1.0 equivalent) in anhydrous DMF or DMSO, add potassium carbonate (K₂CO₃, 2.0 equivalents).

• Stir the mixture at room temperature for 15-30 minutes.

• Add the alkylating agent (1.1 equivalents) to the suspension.

• Stir the reaction at the desired temperature (e.g., room temperature or heated) and monitor its progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude residue by flash column chromatography to obtain the desired N-alkylated pyrazole.

General Procedure for Acid-Catalyzed N-Alkylation with Trichloroacetimidates[1][8]

• To a round-bottom flask under an inert atmosphere (e.g., argon), add the pyrazole (1.0 equivalent), the trichloroacetimidate electrophile (1.0 equivalent), and camphorsulfonic acid (CSA, 0.2 equivalents).

• Add dry 1,2-dichloroethane (DCE) to form a 0.25 M solution.

• Stir the reaction mixture at room temperature for 4 hours or until completion as monitored by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. [Link]

• Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Chemistry Portal. [Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Semantic Scholar. [Link]

• Enzyme-Controlled Highly Selective N-Alkylation of Pyrazoles with Simple Haloalkanes. Wiley Online Library. [Link]

• Switching pyrazole N-alkylation regioselectivity. ResearchGate. [Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ACS Publications. [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. ResearchGate. [Link]

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. PMC. [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI. [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI. [Link]

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. [Link]

• Method for purifying pyrazoles.
• Process for the purification of pyrazoles.

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PMC. [Link]

• N-alkylation method of pyrazole.

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. [Link]

• (PDF) Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. ResearchGate. [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Semantic Scholar. [Link]

• Activation Energy Estimation for Alkylation of Pyrazole (Part II)-Magical Power of Quantum Mechanics-Chemistry. LinkedIn. [Link]

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• 3. Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates [mdpi.com]
• 4. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning [mdpi.com]
• 5. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen [intechopen.com]
• 16. Activation Energy Estimation for Alkylation of Pyrazole (Part II)-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]

Handling hygroscopicity of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide in the laboratory

Welcome to the Technical Support Center. This guide is specifically designed for researchers, medicinal chemists, and drug development professionals working with 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide. As an amine dihydrobromide salt, this compound exhibits severe hygroscopicity, which can compromise stoichiometric accuracy, cause deliquescence, and introduce unwanted water into moisture-sensitive reactions.

Below, we break down the causality of this behavior, provide a visual workflow for handling, and offer field-proven troubleshooting protocols.

Part 1: The Mechanistic Causality of Hygroscopicity

Why does 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide absorb moisture so aggressively?

Amine dihydrobromide salts possess a highly charged ionic lattice. The bromide anions act as strong hydrogen-bond acceptors, while the protonated primary amine and pyrazole nitrogen act as hydrogen-bond donors. When exposed to ambient humidity, the thermodynamic drive to form a structured solvation shell around these ions overcomes the lattice energy. This leads to rapid hydration and, eventually, deliquescence (dissolving into a liquid state) .

If this moisture absorption is not managed, the effective molecular weight of the powder increases unpredictably, causing significant deviations in reaction stoichiometry and potentially quenching moisture-sensitive reagents (e.g., organometallics or coupling agents).

Part 2: Handling Workflow

Workflow for handling hygroscopic dihydrobromide salts to ensure stoichiometric accuracy.

Part 3: Troubleshooting Guides & FAQs

Q1: My powder clumps and turns into a sticky paste within minutes of opening the vial. How can I accurately weigh it? A1: The transition from a free-flowing powder to a paste indicates deliquescence. To prevent this, never open the primary container in ambient air. Solution: Always handle the material inside a glove box or a controlled-humidity glove bag purged with high-purity argon or nitrogen . If a glove box is unavailable, use the "weighing by difference" method: place the sealed vial on the balance, quickly transfer an estimated amount into a pre-dried, septum-capped reaction flask flushed with inert gas, re-seal the primary vial, and weigh it again to determine the exact mass transferred.

Q2: I am observing variable yields in my coupling reactions. Could water absorbed by the pyrazole dihydrobromide be the culprit? A2: Yes. Even if the powder appears dry, it can harbor substantial stoichiometric equivalents of water (forming hidden hydrates). This water can quench moisture-sensitive reagents. Solution: Quantify the water content using Coulometric Karl Fischer (KF) titration before the reaction . Once the water percentage is known, adjust your stoichiometric calculations to account for the reduced active pharmaceutical ingredient (API) mass.

Q3: Can I just dry the salt in a vacuum oven at high temperatures to remove the water? A3: Proceed with extreme caution. While vacuum drying is standard for many hygroscopic chemicals, excessive heat can cause amine dihydrobromide salts to undergo thermal degradation, discoloration (oxidation), or sublimation of HBr, which permanently alters the salt-to-base ratio . Solution: Store and dry the compound in a vacuum desiccator over a strong, non-flammable desiccant (e.g., silica gel or phosphorus pentoxide) at ambient temperature .

Part 4: Quantitative Data & Comparison

Table 1: Comparison of Moisture Management Strategies for Hygroscopic Salts

Strategy	Efficacy	Operational Pros	Operational Cons
Glove Box (Ar/N₂)	High	Completely prevents moisture ingress during transfer.	High equipment cost; requires strict maintenance.
Vacuum Desiccator	Moderate	Excellent for long-term storage; prevents baseline hydration.	Does not protect the sample during active weighing.
Karl Fischer Titration	Analytical	Provides exact water content for stoichiometric correction.	Destructive to the sample aliquot; requires specialized titrator.
Pre-filled Vials	High	Eliminates handling; ideal for parallel screening .	Limited to specific scales; inflexible for custom mass requirements.

Part 5: Experimental Protocols

Protocol A: Coulometric Karl Fischer Titration for Moisture Quantification

Purpose: To determine the exact water content of the pyrazole dihydrobromide salt to correct reaction stoichiometry. This protocol is designed as a self-validating system by utilizing a solvent blank.

• Preparation & Baseline Validation: Ensure the Karl Fischer titrator cell is fully conditioned with anhydrous KF reagent (containing iodine and sulfur dioxide). Self-Validation Check: Run the instrument until the baseline drift is stable (typically <10 µ g/min ).

• Blank Measurement: Inject 1.0 mL of anhydrous methanol into the cell. Record the moisture content of the blank solvent.

• Sampling: Inside a glove box, accurately weigh 50–100 mg of the hygroscopic salt into a dry, septum-sealed vial.

• Dissolution: Inject exactly 1.0 mL of the same anhydrous methanol into the vial to dissolve the salt.

• Injection: Using a dry, gas-tight syringe, withdraw the solution and inject it through the septum of the KF titration cell.

• Calculation: The titrator will electrochemically generate iodine to react with the water. Subtract the blank moisture of the anhydrous solvent from the total reading to determine the specific water content of the salt.

Protocol B: Preparation of Anhydrous Stock Solutions

Purpose: To bypass repeated weighing of the solid by creating a stable, anhydrous liquid reagent.

• Drying the Flask: Flame-dry a Schlenk flask equipped with a magnetic stir bar under a vacuum, then backfill with argon three times.

• Transfer: Inside a glove box, transfer the entire bulk quantity of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide into the Schlenk flask. Seal with a high-quality rubber septum.

• Solvent Addition: Outside the glove box, connect the flask to a Schlenk line. Using a syringe, add a strictly anhydrous solvent (e.g., dry DMF or DMSO, stored over 3Å molecular sieves) to achieve the desired molarity.

• Validation & Storage: Self-Validation Check: The physical appearance of the stock solution should remain completely clear. Any turbidity indicates incomplete dissolution or the formation of insoluble carbonates due to moisture/CO₂ ingress. Wrap the septum tightly with Parafilm to prevent moisture ingress . Store the stock solution under positive argon pressure and withdraw aliquots via syringe for subsequent reactions.

References

• Title: Why is pure NaCl not hygroscopic? What aspect makes a salt hygroscopic? Source: Quora URL: [Link]

• Title: Electromagnetic Wave Dehumidification Technology: A Non-Destructive Approach to Moisture Removal Source: MDPI URL: [Link]

• Title: Desiccator: A Comprehensive Guide Source: Certified MTP URL: [Link]

• Title: Drying and Storing Hygroscopic Salts Source: Reddit (r/chemistry) URL: [Link]

• Title: Supplemental Material for Probing the Hofmeister series beyond water. Specific-ion effects in non-aqueous solvents Source: AIP Publishing URL: [Link]

• Title: How do you handle hygroscopic salts? Source: HepatoChem URL: [Link]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Batch-to-Batch Reproducibility in the Synthesis of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the unwavering consistency of an active pharmaceutical ingredient (API) is paramount. Batch-to-batch reproducibility is not merely a regulatory hurdle; it is the bedrock upon which reliable preclinical data and, ultimately, safe and effective therapeutics are built. This guide provides an in-depth technical analysis of the batch-to-batch synthesis of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide, a heterocyclic amine with potential applications in medicinal chemistry.

We will dissect a representative synthetic protocol, explore the critical quality attributes (CQAs) that define its purity and identity, and present a comparative analysis of hypothetical batch data. This document is designed to be a practical resource, offering not just procedural steps, but the scientific rationale behind them to empower researchers to achieve robust and reproducible outcomes.

The Synthetic Challenge: A Multi-step Pathway to the Target Molecule

The synthesis of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide is a multi-step process that requires careful control over reaction conditions to ensure high purity and consistent yields. The following protocol is a representative method derived from established literature precedents for the synthesis of similar pyrazole derivatives.

Overall Synthetic Scheme

Caption: Synthetic workflow for 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide.

Experimental Protocols

Step 1: Synthesis of 4-(2-Phthalimidoethyl)-3,5-dimethyl-1H-pyrazole

This initial step utilizes the Knorr pyrazole synthesis, a classic and reliable method for forming the pyrazole ring from a 1,3-dicarbonyl compound and hydrazine.[1][2] The choice of a phthalimide-protected amino group prevents unwanted side reactions at the nitrogen atom during the cyclization.[3][4][5]

Protocol:

• To a solution of 3-(2-phthalimidoethyl)pentane-2,4-dione (1.0 eq) in ethanol, add hydrazine hydrate (1.1 eq).

• Reflux the reaction mixture for 4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-(2-phthalimidoethyl)-3,5-dimethyl-1H-pyrazole as a solid.

Step 2: Synthesis of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole

The deprotection of the phthalimide group is achieved using hydrazine hydrate, a standard procedure in Gabriel amine synthesis.[6][7] This step liberates the primary amine.

Protocol:

• Dissolve the 4-(2-phthalimidoethyl)-3,5-dimethyl-1H-pyrazole (1.0 eq) from Step 1 in ethanol.

• Add hydrazine hydrate (2.0 eq) and reflux the mixture for 6 hours.

• Cool the reaction to room temperature, which should result in the precipitation of phthalhydrazide.

• Filter the precipitate and wash with cold ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude 4-(2-aminoethyl)-3,5-dimethyl-1H-pyrazole.

Step 3: Formation of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide

The final step involves the formation of the dihydrobromide salt to improve the compound's stability and solubility in aqueous media.

Protocol:

• Dissolve the crude 4-(2-aminoethyl)-3,5-dimethyl-1H-pyrazole from Step 2 in isopropanol.

• Cool the solution in an ice bath and add hydrobromic acid (2.2 eq, 48% aqueous solution) dropwise with stirring.

• Stir the mixture at room temperature for 1 hour.

• Collect the resulting precipitate by filtration, wash with cold isopropanol, and dry under vacuum to yield the final product.

Batch-to-Batch Comparison: The Importance of Analytical Rigor

To assess the reproducibility of the synthesis, a comprehensive analytical characterization of each batch is essential. The following table presents hypothetical data for three independent batches, highlighting key quality control parameters.

Parameter	Batch 1	Batch 2	Batch 3	Acceptance Criteria	Analytical Method
Appearance	White to off-white solid	White to off-white solid	White to off-white solid	White to off-white solid	Visual Inspection
Yield (%)	75	72	78	> 70%	Gravimetric
Melting Point (°C)	215-218	214-217	216-219	213-220 °C	Melting Point Apparatus
Purity by HPLC (%)	99.2	98.9	99.5	≥ 98.5%	RP-HPLC
Identity by ¹H NMR	Conforms	Conforms	Conforms	Conforms to reference	¹H NMR Spectroscopy
Identity by Mass Spec	Conforms	Conforms	Conforms	[M+H]⁺ = 154.14	ESI-MS
Residual Solvents	< 0.1% Ethanol, < 0.1% Isopropanol	< 0.1% Ethanol, < 0.1% Isopropanol	< 0.1% Ethanol, < 0.1% Isopropanol	Per ICH Q3C	GC-HS

Detailed Analytical Methodologies

High-Performance Liquid Chromatography (HPLC):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.[8][9]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Expected Retention Time: Approximately 3.5 minutes.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy (400 MHz, D₂O):

• δ 2.25 (s, 6H): Two methyl groups at positions 3 and 5 of the pyrazole ring.[10][11]

• δ 2.80 (t, 2H): Methylene group adjacent to the pyrazole ring.

• δ 3.20 (t, 2H): Methylene group adjacent to the amino group.

• δ 4.80 (s, broad, 3H): NH₃⁺ protons.

Mass Spectrometry (MS):

• Technique: Electrospray Ionization (ESI), positive mode.

• Expected Ion: [M+H]⁺ at m/z 154.14, corresponding to the free base. Characteristic fragmentation patterns for pyrazoles can also be monitored.[12][13]

Sources of Variability and Mitigation Strategies

Achieving high batch-to-batch reproducibility requires a deep understanding of the critical process parameters (CPPs) and their impact on the critical quality attributes (CQAs) of the final product.

Caption: Relationship between synthesis parameters and product quality.

Key Considerations for Reproducibility:

• Raw Material Quality: The purity of starting materials, particularly the 3-(2-phthalimidoethyl)pentane-2,4-dione, is crucial. Impurities can lead to side reactions and the formation of difficult-to-remove byproducts. Implementing rigorous incoming material testing is essential under Good Manufacturing Practices (GMP).[14][][16]

• Control of Reaction Parameters: Temperature and reaction time in both the Knorr synthesis and the deprotection step must be tightly controlled. Incomplete reactions can result in lower yields and a complex mixture of products, while excessive heat can lead to degradation. The regioselectivity of the Knorr synthesis can also be influenced by reaction conditions.[17][18]

• Purification Efficiency: The effectiveness of the column chromatography and the final crystallization/precipitation steps directly impacts the final purity of the API. Consistent and well-defined procedures are necessary to ensure the removal of residual solvents, unreacted starting materials, and byproducts.

• Process Analytical Technology (PAT): For larger scale manufacturing, the implementation of PAT can provide real-time monitoring of critical process parameters, allowing for immediate adjustments to maintain consistency between batches.[19][20][21][22][23]

Comparison with Alternative Synthetic Routes

While the presented synthesis is robust, alternative approaches could be considered, each with its own set of advantages and challenges regarding reproducibility.

• Alternative Protecting Groups: Instead of the phthalimide group, other amine protecting groups like Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl) could be employed. The choice of protecting group can influence the overall yield and the conditions required for deprotection, which in turn can affect the impurity profile.

• Direct Amination Strategies: More advanced synthetic methods might allow for the direct introduction of the aminoethyl side chain, potentially reducing the number of synthetic steps. However, these methods may require specialized catalysts or reagents and could introduce new challenges in terms of scalability and cost.

The selection of a synthetic route in a drug development program is a balance of efficiency, cost, scalability, and, most importantly, the ability to consistently produce a high-quality product. The presented three-step synthesis, utilizing well-established and understood reactions, offers a strong foundation for achieving high batch-to-batch reproducibility.

Conclusion

The successful and reproducible synthesis of 4-(2-Aminoethyl)-3,5-dimethyl-1H-pyrazole dihydrobromide is a testament to the principles of meticulous process control and rigorous analytical characterization. By understanding the causality behind each experimental choice, from the regioselectivity of the Knorr synthesis to the efficiency of the final salt formation, researchers can minimize batch-to-batch variability. This guide has provided a framework for achieving this consistency, emphasizing the importance of a well-defined protocol, comprehensive analytical testing, and an awareness of the critical parameters that govern the quality of the final active pharmaceutical ingredient. Ultimately, this commitment to scientific integrity and reproducibility is what ensures the reliability of research data and the safety and efficacy of future medicines.

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